Wortmannin from Penicillium funiculosum

• Molecular Formula: C23H24O8
• Molecular Weight: 428.4 g/mol
• IUPAC Name: [(1R,3R,5S,18S)-18-(methoxymethyl)-1,5-dimethyl-6,11,16-trioxo-13,17-dioxapentacyclo[10.6.1.02,10.05,9.015,19]nonadeca-2(10),12(19),14-trien-3-yl] acetate
• InChI: InChI=1S/C23H24O8/c1-10(24)30-13-7-22(2)12(5-6-14(22)25)16-18(13)23(3)15(9-28-4)31-21(27)11-8-29-20(17(11)23)19(16)26/h8,12-13,15H,5-7,9H2,1-4H3/t12?,13-,15-,22+,23+/m1/s1
• InChI Key: QDLHCMPXEPAAMD-ZGSWIPFCSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@]2(C(CCC2=O)C3=C1[C@]4([C@H](OC(=O)C5=COC(=C54)C3=O)COC)C)C
• SMILES: CC(=O)OC1CC2(C(CCC2=O)C3=C1C4(C(OC(=O)C5=COC(=C54)C3=O)COC)C)C
• Pictograms: Acute Toxic

Description

Wortmannin is a furanosteroid metabolite derived from the fungus Penicillium funiculosum . It is widely recognized for its role as a potent and specific inhibitor of phosphoinositide 3-kinase (PI3K) enzymes . This compound has garnered significant attention in scientific research due to its unique chemical properties and its ability to interfere with various cellular processes .

Scientific Research Applications

Wortmannin has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry.

Chemistry: In chemistry, wortmannin is used as a tool to study the PI3K signaling pathway and its role in various cellular processes .

Biology: In biological research, wortmannin is employed to investigate the mechanisms of cell growth, differentiation, and apoptosis. It is also used to study the role of PI3K in various diseases .

Medicine: In medicine, wortmannin has shown potential as an anti-cancer agent due to its ability to inhibit PI3K and induce apoptosis in cancer cells . It is also being explored for its potential in treating other diseases, such as diabetes and neurodegenerative disorders .

Industry: In the industrial sector, wortmannin is used in the development of new drugs and therapeutic agents. Its unique properties make it a valuable tool for pharmaceutical research and development .

Preparation Methods

Synthetic Routes and Reaction Conditions: Wortmannin is typically isolated from the fermentation broth of Penicillium funiculosum . The extraction process involves several steps, including solvent extraction, chromatography, and crystallization . The synthetic route for wortmannin involves the use of specific reagents and conditions to ensure the purity and potency of the compound.

Industrial Production Methods: Industrial production of wortmannin involves large-scale fermentation of Penicillium funiculosum under controlled conditions. The fermentation broth is then subjected to a series of purification steps to isolate wortmannin in its pure form .

Chemical Reactions Analysis

Types of Reactions: Wortmannin undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound to enhance its efficacy and stability .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide and potassium permanganate are used.

Reduction: Reducing agents like sodium borohydride are employed.

Substitution: Various nucleophiles are used to introduce different functional groups into the wortmannin molecule.

Major Products: The major products formed from these reactions include modified wortmannin derivatives with enhanced biological activity and stability .

Mechanism of Action

Wortmannin exerts its effects by covalently binding to the active site of PI3K enzymes, thereby inhibiting their activity . This inhibition disrupts the PI3K/Akt signaling pathway, leading to various cellular effects, including apoptosis, cell cycle arrest, and inhibition of cell proliferation . Wortmannin also affects other molecular targets, such as DNA-dependent protein kinase (DNA-PK) and ataxia telangiectasia mutated kinase (ATM), further contributing to its biological effects .

Comparison with Similar Compounds

Wortmannin is often compared with other PI3K inhibitors, such as LY294002 and PI-103 . While all these compounds inhibit PI3K, wortmannin is unique due to its covalent binding mechanism and higher potency . Other similar compounds include:

LY294002: A reversible PI3K inhibitor with lower potency compared to wortmannin.

PI-103: A dual inhibitor of PI3K and mTOR with a different binding mechanism.

Wortmannin’s unique properties make it a valuable tool for scientific research and a promising candidate for therapeutic development.